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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of BMS-
604992 dihydrochloride, a potent and specific antagonist of the C-C chemokine receptor 2
(CCR2). Accurate preparation of this compound is critical for reliable and reproducible
experimental results in both in vitro and in vivo studies.

Compound Information

BMS-604992 dihydrochloride, also known as BMS CCR2 22, is a high-affinity antagonist of
the CCR2 receptor. It plays a crucial role in blocking the signaling pathway mediated by
chemokines, primarily the monocyte chemoattractant protein-1 (MCP-1 or CCL2). This
inhibitory action prevents the recruitment of monocytes and macrophages to sites of
inflammation, making it a valuable tool for research in inflammatory diseases, atherosclerosis,
and other related conditions.

Solubility Data

Proper dissolution is paramount for the efficacy of BMS-604992 dihydrochloride in any
experimental setup. The solubility of the compound can vary depending on the solvent. The
following table summarizes the known solubility data.
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Solvent Concentration Notes

High solubility, suitable for
DMSO (Dimethyl Sulfoxide) =100 mM preparing concentrated stock

solutions.

=10 mg/mL

Moderate solubility, can be
Ethanol >10 mM o
used for some applications.

Note: It is recommended to use fresh, anhydrous solvents to ensure maximum solubility and
stability of the compound.

Experimental Protocols
Preparation of Stock Solutions

Materials:

BMS-604992 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator
Protocol for Preparing a 10 mM DMSO Stock Solution:

o Calculate the required mass: The molecular weight of BMS-604992 dihydrochloride (as
BMS CCR2 22) is 593.66 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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o Mass (mg) = 10 mmol/L x 0.001 L x 593.66 g/mol x 1000 mg/g = 5.94 mg

o Weigh the compound: Carefully weigh out 5.94 mg of BMS-604992 dihydrochloride powder
using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

o Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is
completely dissolved. If necessary, gentle warming in a water bath (not exceeding 40°C) or
brief sonication can aid in dissolution. Visually inspect the solution to ensure there are no
visible particles.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for In Vitro
Experiments

Materials:

e 10 mM BMS-604992 dihydrochloride stock solution in DMSO
o Appropriate cell culture medium or assay buffer

Protocol:

o Determine the final concentration: Decide on the final concentration of BMS-604992
dihydrochloride required for your experiment (e.g., 1 uM, 10 uM).

» Serial Dilution: Perform a serial dilution of the 10 mM stock solution with the cell culture
medium or assay buffer to achieve the desired final concentration.

o Important: The final concentration of DMSO in the working solution should be kept low
(typically < 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the vehicle control
in your experiment contains the same final concentration of DMSO.

o Mixing: Gently mix the working solution by pipetting up and down before adding it to your cell
cultures or assay plates.
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Signaling Pathway

BMS-604992 dihydrochloride acts as an antagonist to the CCR2 receptor, thereby inhibiting
the downstream signaling cascade initiated by its primary ligand, CCL2. This pathway is
fundamental to the chemotaxis of monocytes and macrophages.
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Caption: CCR2 signaling pathway and the inhibitory action of BMS-604992.

Experimental Workflow

The following diagram illustrates a general workflow for utilizing BMS-604992 dihydrochloride
in a cell-based assay.
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Caption: General workflow for a cell-based assay using BMS-604992.

Safety Precautions

BMS-604992 dihydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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 To cite this document: BenchChem. [Dissolving BMS-604992 Dihydrochloride for
Experimental Use: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12425918#how-to-dissolve-bms-
604992-dihydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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